Cas no 2763760-28-5 ((Thian-3-yl)methyl formate)

• Product Name: (Thian-3-yl)methyl formate
• CAS No: 2763760-28-5
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 6145289
• PubChem ID: 165983089
• Update Time: 2025-06-20

(Thian-3-yl)methyl formate Chemical and Physical Properties

Names and Identifiers

• 2763760-28-5
• (thian-3-yl)methyl formate
• (Tetrahydro-2H-thiopyran-3-yl)methyl formate
• thian-3-ylmethyl formate
• EN300-37361042
• (Thian-3-yl)methyl formate

• Inchi： 1S/C7H12O2S/c8-6-9-4-7-2-1-3-10-5-7/h6-7H,1-5H2
• InChI Key： ZWWLEULRMRRMDB-UHFFFAOYSA-N
• SMILES： S1CCCC(COC=O)C1

Computed Properties

• Exact Mass: 160.05580079g/mol
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Additional information on (Thian-3-yl)methyl formate

(Thian-3-yl)methyl formate (CAS No. 2763760-28-5): An Overview of a Versatile Organic Compound

(Thian-3-yl)methyl formate (CAS No. 2763760-28-5) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its thianyl and formate functionalities, exhibits a range of interesting properties that make it a valuable intermediate in the development of novel compounds and materials.

The molecular structure of (Thian-3-yl)methyl formate consists of a thianyl ring (a five-membered ring containing one sulfur atom) attached to a methyl formate group. This combination of functionalities imparts distinct chemical and physical properties to the compound, making it an attractive candidate for various synthetic transformations and applications.

In the realm of pharmaceutical research, (Thian-3-yl)methyl formate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported the use of (Thian-3-yl)methyl formate in the synthesis of novel antiviral agents that exhibit potent activity against a range of viral infections. The thianyl moiety is known to enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design.

Beyond pharmaceuticals, (Thian-3-yl)methyl formate has found applications in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of functional polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of (Thian-3-yl)methyl formate in the preparation of thiol-functionalized polymers with enhanced mechanical properties and improved thermal stability. These polymers have potential applications in areas such as adhesives, coatings, and biomedical devices.

The synthetic versatility of (Thian-3-yl)methyl formate is another key factor contributing to its growing importance in chemical research. It can undergo a variety of reactions, including nucleophilic substitution, elimination, and addition reactions, making it a valuable starting material for complex molecule synthesis. For example, researchers at the Max Planck Institute for Coal Research have utilized (Thian-3-yl)methyl formate in the development of new catalysts for asymmetric synthesis, which is crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

In addition to its synthetic utility, (Thian-3-yl)methyl formate has been studied for its environmental impact. A recent study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results indicated that (Thian-3-yl)methyl formate is readily biodegradable under aerobic conditions and exhibits low ecotoxicity towards aquatic organisms. This finding is significant as it suggests that this compound can be used in industrial processes with minimal environmental concerns.

The safety profile of (Thian-3-yl)methyl formate is also an important consideration. According to safety data sheets (SDS) provided by major chemical suppliers, this compound is generally considered safe when handled with appropriate precautions. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, (Thian-3-yl)methyl formate (CAS No. 2763760-28-5) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, the importance of this compound in various scientific fields is likely to grow.